Cas no 16052-81-6 (4-Hydroxy-2H,5H-pyrano[3,2-c][1]benzopyran-2,5-dione)

• Product Name: 4-Hydroxy-2H,5H-pyrano[3,2-c][1]benzopyran-2,5-dione
• CAS No: 16052-81-6
• MF: C₁₂H₆O₅
• MW: 230.173043727875
• CID: 2780246
• PubChem ID: 54676320
• Update Time: 2024-03-01

4-Hydroxy-2H,5H-pyrano[3,2-c][1]benzopyran-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-2H,5H-pyrano[3,2-c][1]benzopyran-2,5-dione
• 4-hydroxypyrano[3,2-c]chromene-2,5-dione
• Oprea1_854410
• C12H6O5
• STL566370
• 4-HYDROXY-2H,5H-PYRANO[3,2-C]CHROMENE-2,5-DIONE

• Inchi： 1S/C12H6O5/c13-7-5-9(14)17-11-6-3-1-2-4-8(6)16-12(15)10(7)11/h1-5,13H
• InChI Key： SEUYEPDUKPAJOJ-UHFFFAOYSA-N
• SMILES： O1C(C2C(=CC(=O)OC=2C2C=CC=CC1=2)O)=O

Computed Properties

• Exact Mass: 230.02152329g/mol
• Monoisotopic Mass: 230.02152329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarino-alpha-pyrones